Cas no 31703-08-9 (2,4(1H,3H)-Pyrimidinedione,5-ethyl-1,3-dimethyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-ethyl-1,3-dimethyl-
• CAS No: 31703-08-9
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 311295
• PubChem ID: 141656
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-ethyl-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-ethyl-1,3-dimethyl-
• 5-ethyl-1,3-dimethylpyrimidine-2,4-dione
• 1,3-Dimethyl-5-ethyluracil
• 5-Ethyl-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
• 31703-08-9
• SCHEMBL12838844
• DTXSID40185603

• Inchi： 1S/C8H12N2O2/c1-4-6-5-9(2)8(12)10(3)7(6)11/h5H,4H2,1-3H3
• InChI Key： RGFNQXKFHSVDHI-UHFFFAOYSA-N
• SMILES： O=C1C(=CN(C)C(N1C)=O)CC

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6
• XLogP3: 0.2

Experimental Properties

• Density: 1.118
• Boiling Point: 240.7°C at 760 mmHg
• Flash Point: 94.8°C
• Refractive Index: 1.499
• PSA: 40.62